Cas no 2764022-28-6 (3-Bromo-5-(difluoromethoxy)benzene-1-sulfonyl fluoride)

• Product Name: 3-Bromo-5-(difluoromethoxy)benzene-1-sulfonyl fluoride
• CAS No: 2764022-28-6
• MF: C₇H₄BrF₃O₃S
• MW: 305.06907081604
• CID: 5559882
• PubChem ID: 165997532
• Update Time: 2025-10-30

3-Bromo-5-(difluoromethoxy)benzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2764022-28-6
• 3-bromo-5-(difluoromethoxy)benzene-1-sulfonyl fluoride
• EN300-27116920
• 3-Bromo-5-(difluoromethoxy)benzene-1-sulfonyl fluoride

• Inchi： 1S/C7H4BrF3O3S/c8-4-1-5(14-7(9)10)3-6(2-4)15(11,12)13/h1-3,7H
• InChI Key： JEYVMXNYRXFIND-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)S(=O)(=O)F)OC(F)F

Computed Properties

• Exact Mass: 303.90166g/mol
• Monoisotopic Mass: 303.90166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-Bromo-5-(difluoromethoxy)benzene-1-sulfonyl fluoride

Introduction to 3-Bromo-5-(difluoromethoxy)benzene-1-sulfonyl fluoride (CAS No. 2764022-28-6)

3-Bromo-5-(difluoromethoxy)benzene-1-sulfonyl fluoride, identified by the Chemical Abstracts Service Number (CAS No.) 2764022-28-6, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of aryl sulfonates and features a unique structural motif comprising a bromine substituent, a difluoromethoxy group, and a sulfonyl fluoride moiety. Such structural features make it a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents.

The presence of both bromine and difluoromethoxy groups in the molecular framework of 3-Bromo-5-(difluoromethoxy)benzene-1-sulfonyl fluoride enhances its reactivity, making it a valuable precursor for further functionalization. The sulfonyl fluoride group, in particular, is known for its ability to participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups such as amines, alcohols, and thiols. This reactivity has been leveraged in various synthetic strategies to generate complex scaffolds with potential pharmacological activity.

In recent years, there has been growing interest in the exploration of aryl sulfonates as pharmacophores due to their demonstrated efficacy in modulating biological pathways. For instance, derivatives of benzene sulfonates have been investigated for their roles as inhibitors of enzymes involved in inflammation, cancer progression, and metabolic disorders. The compound 3-Bromo-5-(difluoromethoxy)benzene-1-sulfonyl fluoride serves as a key building block in these endeavors, providing researchers with a scaffold that can be modified to target specific disease mechanisms.

The difluoromethoxy group is particularly noteworthy, as fluorine atoms are frequently incorporated into drug molecules to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. The electron-withdrawing nature of fluorine atoms can also influence the electronic distribution within the molecule, thereby affecting its reactivity and interactions with biological systems. This feature has been exploited in the design of kinase inhibitors, where fluorinated aromatic rings contribute to high selectivity and potency.

Recent studies have highlighted the utility of 3-Bromo-5-(difluoromethoxy)benzene-1-sulfonyl fluoride in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of cellular communication and have been implicated in numerous diseases, including cancer and neurodegenerative disorders. By designing molecules that disrupt or modulate these interactions, researchers aim to develop novel therapeutic strategies. The bromine substituent in 3-Bromo-5-(difluoromethoxy)benzene-1-sulfonyl fluoride allows for further derivatization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of complex aryl scaffolds essential for PPI inhibition.

The sulfonyl fluoride group also plays a pivotal role in medicinal chemistry due to its ability to act as a leaving group in nucleophilic substitution reactions. This property has been utilized in the development of prodrugs and bioconjugates, where the sulfonyl fluoride moiety can be selectively removed under physiological conditions to release an active drug molecule. Such strategies are particularly useful for improving bioavailability or targeting specific tissues and cellular compartments.

Moreover, 3-Bromo-5-(difluoromethoxy)benzene-1-sulfonyl fluoride has found applications in materials science and agrochemical research. Its unique structural features make it a valuable precursor for synthesizing advanced materials with tailored electronic properties. In agrochemicals, fluorinated aromatic compounds are often employed as intermediates in the production of pesticides and herbicides due to their enhanced stability and efficacy against pests.

The synthesis of 3-Bromo-5-(difluoromethoxy)benzene-1-sulfonyl fluoride typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include halogenation, methoxylation, sulfonation followed by fluorination or fluoroalkylation reactions. The precise control over reaction conditions is crucial to achieving high yields and purity levels required for pharmaceutical applications.

In conclusion,3-Bromo-5-(difluoromethoxy)benzene-1-sulfonyl fluoride (CAS No. 2764022-28-6) is a multifaceted compound with significant potential in drug discovery and material science. Its unique structural features enable diverse synthetic modifications, making it an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,3-Bromo-5-(difluoromethoxy)benzene-1-sulfonyl fluoride is poised to remain at the forefront of chemical innovation.